![molecular formula C12H12N2O10 B070979 Carbonic acid, 4,6-dinitro-1,3-phenylene diethyl ester CAS No. 187327-35-1](/img/structure/B70979.png)
Carbonic acid, 4,6-dinitro-1,3-phenylene diethyl ester
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Overview
Description
Carbonic acid, 4,6-dinitro-1,3-phenylene diethyl ester, also known as DNPH, is a reagent that is widely used in scientific research for the qualitative and quantitative analysis of carbonyl compounds. DNPH is a yellow to orange crystalline powder that is highly reactive with carbonyl groups, forming stable derivatives that can be easily detected and quantified.
Mechanism of Action
Carbonic acid, 4,6-dinitro-1,3-phenylene diethyl ester reacts with carbonyl groups via a nucleophilic addition reaction, forming a stable 2,4-dinitrophenylhydrazone derivative. The reaction is highly specific for carbonyl groups and does not react with other functional groups in organic molecules. The formation of the this compound derivative is highly favorable due to the stability of the hydrazone bond, which is formed between the carbonyl group and the this compound molecule.
Biochemical and Physiological Effects:
This compound is not known to have any significant biochemical or physiological effects. It is a relatively inert compound that is used solely for analytical purposes in scientific research.
Advantages and Limitations for Lab Experiments
Carbonic acid, 4,6-dinitro-1,3-phenylene diethyl ester is a highly specific and sensitive reagent for the detection and quantification of carbonyl compounds. It is relatively easy to use and can be applied to a wide range of sample types, including environmental samples, food samples, and biological samples. However, this compound has some limitations, including its reactivity with other functional groups in organic molecules, which can lead to false positives. Additionally, this compound derivatives can be unstable under certain conditions, leading to degradation and loss of signal.
Future Directions
There are several future directions for the use of Carbonic acid, 4,6-dinitro-1,3-phenylene diethyl ester in scientific research. One area of interest is the development of new analytical techniques for the detection and quantification of carbonyl compounds using this compound derivatives. Another area of interest is the application of this compound in environmental monitoring and food safety testing. Additionally, there is potential for the use of this compound derivatives as biomarkers for the detection of oxidative stress and other physiological processes in biological samples. Overall, this compound is a versatile and valuable reagent for scientific research, with many potential applications in the future.
Synthesis Methods
Carbonic acid, 4,6-dinitro-1,3-phenylene diethyl ester can be synthesized by reacting 4,6-dinitro-o-cresol with diethyl carbonate in the presence of a base such as potassium carbonate. The reaction proceeds via an esterification reaction, resulting in the formation of this compound as a yellow to orange crystalline powder. The synthesis of this compound is relatively simple and can be carried out in a laboratory setting.
Scientific Research Applications
Carbonic acid, 4,6-dinitro-1,3-phenylene diethyl ester is widely used in scientific research for the qualitative and quantitative analysis of carbonyl compounds. Carbonyl compounds are organic compounds that contain a carbonyl group, which is a functional group consisting of a carbon atom double-bonded to an oxygen atom. Carbonyl compounds are found in many organic molecules, including aldehydes, ketones, and carboxylic acids. This compound reacts with carbonyl groups to form stable derivatives that can be easily detected and quantified using a variety of analytical techniques, including UV-Vis spectroscopy, HPLC, and GC-MS.
Properties
187327-35-1 | |
Molecular Formula |
C12H12N2O10 |
Molecular Weight |
344.23 g/mol |
IUPAC Name |
(5-ethoxycarbonyloxy-2,4-dinitrophenyl) ethyl carbonate |
InChI |
InChI=1S/C12H12N2O10/c1-3-21-11(15)23-9-6-10(24-12(16)22-4-2)8(14(19)20)5-7(9)13(17)18/h5-6H,3-4H2,1-2H3 |
InChI Key |
PEBCATKGKCEGNE-UHFFFAOYSA-N |
SMILES |
CCOC(=O)OC1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])OC(=O)OCC |
Canonical SMILES |
CCOC(=O)OC1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])OC(=O)OCC |
synonyms |
CARBONIC ACID, 4,6-DINITRO-1,3-PHENYLENE DIETHYL ESTER |
Origin of Product |
United States |
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